Butenafine hydrochloride

• CAS No.: 101827-46-7
• Product Name: Butenafine hydrochloride
• Molecular Formula: C23H27N. HCl
• Molecular Weight: 317.48 36.46
• IUPAC Name: 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C23H27N.ClH/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20;/h5-15H,16-17H2,1-4H3;1H
• Standard InChIKey: LJBSAUIFGPSHCN-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32.Cl
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN(C)CC2=CC=CC3=CC=CC=C32.Cl
• Appearance: White Solid
• Melting Point: 208-210°C
• Description: Butenafine Hydrochloride is the hydrochloride salt form of butenafine, a synthetic benzylamine derivative with fungicidal properties. Butenafine hydrochloride interferes with the biosynthesis of ergosterol, an important component of fungal cell membranes, by inhibiting the epoxidation of squalene. This alters fungal membrane permeability and causes growth inhibition. Butenafine hydrochloride is active against a number of dermatophytes, including Trichophyton rubrum, Trichophyton mentagrophytes, Microsporum canis, Sporothrix schenckii, and yeasts, including Candida albicans and C. parapsilosis.; Butenafine hydrochloride is the hydrochloride salt of butenafine. An inhibitor of squalene epoxidase, an enzyme responsible for the creation of sterols needed in fungal cell membranes, it is used for treatment of dermatological fungal infections. It has a role as an EC 1.14.13.132 (squalene monooxygenase) inhibitor and an antifungal drug. It is a hydrochloride and an ammonium salt. It contains a butenafine.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: utenafine; butenafine hydrochloride; KP 363; KP-363; Mentax; N-4-tert-butylbenzyl-N-methyl-1-naphthalene methylamine hydrochloride
• PubChem Compound: 443867
• Last Modified: Nov 11 2021